Cisapride N-Oxide
Cisapride N-Oxide
Brand Name:
Vulcanchem
CAS No.:
86718-75-4
VCID:
VC0030291
InChI:
InChI=1S/C23H29ClFN3O5/c1-31-21-13-19(26)18(24)12-17(21)23(29)27-20-8-10-28(30,14-22(20)32-2)9-3-11-33-16-6-4-15(25)5-7-16/h4-7,12-13,20,22H,3,8-11,14,26H2,1-2H3,(H,27,29)/t20-,22-,28?/m1/s1
SMILES:
COC1C[N+](CCC1NC(=O)C2=CC(=C(C=C2OC)N)Cl)(CCCOC3=CC=C(C=C3)F)[O-]
Molecular Formula:
C₂₃H₂₉ClFN₃O₅
Molecular Weight:
481.94
Cisapride N-Oxide
CAS No.: 86718-75-4
Cat. No.: VC0030291
Molecular Formula: C₂₃H₂₉ClFN₃O₅
Molecular Weight: 481.94
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 86718-75-4 |
|---|---|
| Molecular Formula | C₂₃H₂₉ClFN₃O₅ |
| Molecular Weight | 481.94 |
| IUPAC Name | 4-amino-5-chloro-N-[(3R,4R)-1-[3-(4-fluorophenoxy)propyl]-3-methoxy-1-oxidopiperidin-1-ium-4-yl]-2-methoxybenzamide |
| Standard InChI | InChI=1S/C23H29ClFN3O5/c1-31-21-13-19(26)18(24)12-17(21)23(29)27-20-8-10-28(30,14-22(20)32-2)9-3-11-33-16-6-4-15(25)5-7-16/h4-7,12-13,20,22H,3,8-11,14,26H2,1-2H3,(H,27,29)/t20-,22-,28?/m1/s1 |
| SMILES | COC1C[N+](CCC1NC(=O)C2=CC(=C(C=C2OC)N)Cl)(CCCOC3=CC=C(C=C3)F)[O-] |
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